Methyl 1H-pyrazole-3-carboxylate
Cat. No. B130275
Key on ui cas rn:
15366-34-4
M. Wt: 126.11 g/mol
InChI Key: ORUCTBNNYKZMSK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08658635B2
Procedure details
To a solution of methyl 1H-pyrazole-5-carboxylate (0.6 g) (available from Fluorochem), in acetonitrile (50 ml) was added cesium carbonate (1.55 g) followed by 2-iodopropane (0.476 ml) and the mixture stirred at 20° C. for 18 h. The solvent was removed in vacuo and the residue was partitioned between water (20 ml) and DCM (20 ml) and separated by hydrophobic frit. Purification by chromatography on silica gel (50 g silica), eluting with a gradient of 0-100% ethyl acetate in cyclohexane gave methyl 1-(1-methylethyl)-1H-pyrazole-5-carboxylate (0.24 g) as a colourless oil.
Name
cesium carbonate
Quantity
1.55 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
[NH:1]1[C:5]([C:6]([O:8][CH3:9])=[O:7])=[CH:4][CH:3]=[N:2]1.C(=O)([O-])[O-].[Cs+].[Cs+].I[CH:17]([CH3:19])[CH3:18]>C(#N)C>[CH3:18][CH:17]([N:1]1[C:5]([C:6]([O:8][CH3:9])=[O:7])=[CH:4][CH:3]=[N:2]1)[CH3:19] |f:1.2.3|
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Inputs
Step One
|
Name
|
|
|
Quantity
|
0.6 g
|
|
Type
|
reactant
|
|
Smiles
|
N1N=CC=C1C(=O)OC
|
|
Name
|
cesium carbonate
|
|
Quantity
|
1.55 g
|
|
Type
|
reactant
|
|
Smiles
|
C([O-])([O-])=O.[Cs+].[Cs+]
|
|
Name
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|
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Quantity
|
50 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)#N
|
Step Two
|
Name
|
|
|
Quantity
|
0.476 mL
|
|
Type
|
reactant
|
|
Smiles
|
IC(C)C
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Conditions
Temperature
|
Control Type
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UNSPECIFIED
|
|
Setpoint
|
20 °C
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Stirring
|
Type
|
CUSTOM
|
|
Details
|
the mixture stirred at 20° C. for 18 h
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The solvent was removed in vacuo
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the residue was partitioned between water (20 ml) and DCM (20 ml)
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
separated by hydrophobic frit
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
Purification by chromatography on silica gel (50 g silica)
|
WASH
|
Type
|
WASH
|
|
Details
|
eluting with a gradient of 0-100% ethyl acetate in cyclohexane
|
Outcomes
Product
Details
Reaction Time |
18 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC(C)N1N=CC=C1C(=O)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.24 g |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
